Cas no 1895333-92-2 (O-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethylhydroxylamine)

• Product Name: O-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethylhydroxylamine
• CAS No: 1895333-92-2
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6120556
• PubChem ID: 117316678
• Update Time: 2025-10-28

O-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethylhydroxylamine
• EN300-1744438
• O-[2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethyl]hydroxylamine
• 1895333-92-2

• Inchi： 1S/C13H19NO2/c1-13(2)7-5-11-9-10(6-8-15-14)3-4-12(11)16-13/h3-4,9H,5-8,14H2,1-2H3
• InChI Key： UVHIQMUZDVMEGM-UHFFFAOYSA-N
• SMILES： O1C2C=CC(CCON)=CC=2CCC1(C)C

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethylhydroxylamine

Introduction to O-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethylhydroxylamine (CAS No. 1895333-92-2)

O-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethylhydroxylamine (CAS No. 1895333-92-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of hydroxylamines and is characterized by its unique structural features, which include a 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran moiety. The compound's potential therapeutic applications and its role in various biological processes have been the focus of recent studies.

The chemical structure of O-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethylhydroxylamine is noteworthy for its complexity and the presence of multiple functional groups. The 2,2-dimethyl substitution on the benzopyran ring imparts additional stability and rigidity to the molecule, which can influence its pharmacokinetic properties. The ethylhydroxylamine moiety is a key functional group that can participate in various chemical reactions and interactions with biological targets.

Recent research has highlighted the potential of O-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethylhydroxylamine in the treatment of neurodegenerative diseases. Studies have shown that this compound can act as a potent antioxidant and neuroprotective agent. Its ability to scavenge free radicals and reduce oxidative stress makes it a promising candidate for the development of new therapeutic strategies against conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its antioxidant properties, O-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethylhydroxylamine has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in cellular models. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of O-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethylhydroxylamine has been studied to understand its behavior in biological systems. Preclinical studies have shown that the compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound's metabolic stability and low toxicity further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of O-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethylhydroxylamine in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported. These trials are expected to provide valuable insights into the compound's therapeutic potential and guide future drug development efforts.

The synthesis of O-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-y l)ethylhydroxylamine involves several steps that require precise control over reaction conditions to ensure high yields and purity. Key synthetic routes include the formation of the benzopyran ring through a series of condensation reactions followed by functional group modifications to introduce the ethylhydroxylamine moiety. Advances in synthetic chemistry have enabled researchers to optimize these processes, making large-scale production feasible for pharmaceutical applications.

In conclusion, O - 0 - 0 - ( 0 - ( 0 , 0 - dimeth y l - 0 , 0 - dihyd ro - 0 H - 1 - benzop y ran - 6 - y l ) e th y l h y dro x y l amine (CAS No. 1895333 -9 0 - 9 ) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.